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Compound of Interest

Compound Name: Aminooxy-PEG5-azide

Cat. No.: B605445

Essential Safety and Handling Guide for
Aminooxy-PEGb5-azide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized reagents like Aminooxy-PEG5-azide. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.
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Property Value

Chemical Formula C12H26N406[1][2]
Molecular Weight 322.36 g/mol [1][2]
CAS Number 1919045-02-5[1]
Physical Form Colorless oil

Soluble in Dichloromethane (DCM),
Tetrahydrofuran (THF), Acetonitrile,

Solubility ) ) .
Dimethylformamide (DMF), and Dimethyl
Sulfoxide (DMSO)

Storage Store at 0-10 °C or -20°C.

Hazard Identification and Personal Protective
Equipment (PPE)

Aminooxy-PEG5-azide is a bifunctional linker containing an azide group. Organic azides are
potentially explosive and can be sensitive to heat, shock, friction, and light. Therefore, stringent
safety protocols are necessary. The following table outlines the recommended PPE for
handling this compound.

PPE Category Recommended Equipment  Rationale

] Chemical safety goggles and a  Protects against splashes and
Eye and Face Protection ) ) i
face shield. potential explosions.

Chemical-resistant gloves ) )
) ] o Prevents skin contact with the
Skin Protection (nitrile or neoprene preferred) )
chemical.
and a lab coat.

) ) Use in a well-ventilated area or  Minimizes inhalation of any
Respiratory Protection _ _
a chemical fume hood. potential vapors.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is crucial to minimize risks during experimentation.

o Preparation: Before handling, ensure that the Safety Data Sheet (SDS) for a similar
compound or for azide-containing reagents has been reviewed. All necessary PPE should be
inspected and worn correctly. The work area, typically a chemical fume hood, should be
clean and uncluttered.

e Handling:

[e]

Always handle Aminooxy-PEG5-azide within a certified chemical fume hood to protect
from inhalation and potential explosions.

[e]

Use compatible utensils made of plastic, glass, or ceramic to avoid the formation of shock-
sensitive metal azides.

[e]

Avoid grinding or subjecting the compound to friction or shock.

o

Work on the smallest possible scale for any reaction.

o Storage: Store the compound in a tightly sealed container in a cool, dark place, away from
incompatible materials such as acids and oxidizing agents.

Disposal Plan: Managing Aminooxy-PEG5-azide
Waste

Proper disposal of chemical waste is critical to ensure the safety of all laboratory personnel and
to comply with environmental regulations.

» Waste Segregation: All waste containing Aminooxy-PEG5-azide, including contaminated
consumables like gloves and pipette tips, must be collected in a dedicated, clearly labeled
hazardous waste container.

» Labeling: The waste container must be labeled as "Hazardous Waste: Contains Organic
Azide" and should list all chemical constituents.

» Disposal Method:
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o Direct Disposal: For small quantities, direct disposal as hazardous waste is the safest
method.

o Chemical Deactivation (for dilute solutions): For dilute solutions of similar azide
compounds (e.g., sodium azide), chemical deactivation by treatment with nitrous acid can
be performed in a fume hood by trained personnel. This process should be followed by
neutralization before disposal.

« Institutional Guidelines: Always follow your institution's specific guidelines for hazardous
waste disposal. Never pour azide-containing solutions down the drain, as this can lead to the
formation of explosive metal azides in the plumbing.

Experimental Protocols: Key Safety Experiments
(Cited for Similar Azide Compounds)

While specific experimental data for Aminooxy-PEG5-azide is not readily available in the
provided search results, the following general tests are relevant for assessing the stability of
organic azides:

o Thermal Stability Analysis: Differential Scanning Calorimetry (DSC) can be used to
determine the decomposition temperature and energy release. This helps in understanding
the thermal sensitivity of the compound.

e Impact and Friction Sensitivity Tests: Standardized tests (e.g., using a drop hammer or
friction apparatus) can quantify the sensitivity of the azide to mechanical stimuli.

Researchers should consult relevant literature or conduct their own risk assessments before
performing new reactions with this compound.

Logical Relationship for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
Personal Protective Equipment when handling Aminooxy-PEG5-azide.
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PPE Selection for Handling Aminooxy-PEG5-azide

Hazard Assessment

Start: Handling
Aminooxy-PEG5-azide

\

Assess Potential Hazards:
- Chemical Splash
- Inhalation of Vapors
- Skin Contact
- Explosion Risk

L1

/ N\
Splash/Explosion %kin Contact &kin Contact

PPE Selection

Inhalation

Eye/Face Protection: Hand Protection:

Body Protection: Respiratory Protection:
- Lab Coat - Work in Fume Hood

- Safety Goggles - Chemical-Resistant Gloves

- Face Shield

(Nitrile or Neoprene)

Action

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Aminooxy-
PEGb5-azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605445#personal-protective-equipment-for-handling-
aminooxy-peg5-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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